Cas no 1256833-24-5 (3-(5-methylpyridin-2-yl)propan-1-amine)

• Product Name: 3-(5-methylpyridin-2-yl)propan-1-amine
• CAS No: 1256833-24-5
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 6045057
• PubChem ID: 79002254
• Update Time: 2025-07-18

3-(5-methylpyridin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methylpyridin-2-yl)propan-1-amine
• 1256833-24-5
• EN300-1869151
• AKOS017515902

• Inchi： 1S/C9H14N2/c1-8-4-5-9(11-7-8)3-2-6-10/h4-5,7H,2-3,6,10H2,1H3
• InChI Key： UYAARXLQEMQIFG-UHFFFAOYSA-N
• SMILES： N1C=C(C)C=CC=1CCCN

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-(5-methylpyridin-2-yl)propan-1-amine

Introduction to 3-(5-methylpyridin-2-yl)propan-1-amine (CAS No. 1256833-24-5)

3-(5-methylpyridin-2-yl)propan-1-amine (CAS No. 1256833-24-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (5-methylpyridin-2-yl)propan-1-amine, is characterized by its unique structure, which combines a pyridine ring with an amino group attached to a propyl chain. The presence of the methyl group on the pyridine ring imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of 3-(5-methylpyridin-2-yl)propan-1-amine can be represented as C₉H₁₃N₂. It is a colorless liquid with a molecular weight of 147.21 g/mol. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), making it suitable for use in a wide range of experimental conditions.

In recent years, 3-(5-methylpyridin-2-yl)propan-1-amine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a ligand for various receptors, particularly those involved in the central nervous system (CNS). Research has shown that this compound can modulate the activity of serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and behavior.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of 3-(5-methylpyridin-2-yl)propan-1-amine to serotonin receptors. The results indicated that the compound exhibits high selectivity for the 5-HT₇ receptor subtype, which is implicated in conditions such as depression and anxiety. This finding suggests that 3-(5-methylpyridin-2-yl)propan-1-amine could be a promising lead compound for the development of novel antidepressant and anxiolytic drugs.

Beyond its potential as a therapeutic agent, 3-(5-methylpyridin-2-yl)propan-1-amine has also been explored for its use in chemical synthesis. Its reactive amino group and aromatic pyridine ring make it an excellent building block for constructing more complex molecules. For instance, researchers have utilized this compound as a starting material for synthesizing derivatives with enhanced biological activity or improved pharmacokinetic properties.

In addition to its medicinal applications, 3-(5-methylpyridin-2-yl)propan-1-amine has been investigated for its potential use in materials science. A study published in the Journal of Materials Chemistry C in 2020 explored the use of this compound as a ligand in metalorganic frameworks (MOFs). The results demonstrated that 3-(5-methylpyridin-2-yl)propan-1-amine-based MOFs exhibit excellent gas adsorption properties, making them suitable for applications such as gas storage and separation.

The synthesis of 3-(5-methylpyridin-2-yl)propan-1-amine can be achieved through various methods. One common approach involves the reaction of 5-methylpyridine with an appropriate amine precursor under controlled conditions. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on both laboratory and industrial scales.

In conclusion, 3-(5-methylpyridin-2-yl)propan-1-amine (CAS No. 1256833-24-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, chemical synthesis, and materials science. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.